N-(2-(diethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-2-phenoxybenzamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxybenzamide;hydrochloride
• InChI: InChI=1S/C28H31N3O2S.ClH/c1-4-21-16-17-24-26(20-21)34-28(29-24)31(19-18-30(5-2)6-3)27(32)23-14-10-11-15-25(23)33-22-12-8-7-9-13-22;/h7-17,20H,4-6,18-19H2,1-3H3;1H
• InChI Key: AGMBVRAHEWGVJH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N(CCN(CC)CC)C(=O)C3=CC=CC=C3OC4=CC=CC=C4.Cl
• Molecular Formula: C28H32ClN3O2S
• Molecular Weight: 510.1 g/mol
• CAS No.: 1215650-53-5

Description

N-(2-(diethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-2-phenoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C28H32ClN3O2S and its molecular weight is 510.09. The purity is usually 95%.
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Scientific Research Applications

Molecular Characterization and Physicochemical Properties

The compound shows promise in various scientific research fields, especially in understanding its physicochemical properties and potential applications. For instance, a study on a closely related compound explored its molar refraction and polarizability, indicating significant polarizability effects with increased drug concentration, hinting at its potential in material science and drug formulation studies (R. Sawale, T. Kalyankar, R. George, S. Deosarkar, 2016).

Fluorescent Sensors and Analytical Chemistry

Another research avenue involves the synthesis of benzimidazole and benzothiazole conjugated Schiff base as fluorescent sensors for Al3+ and Zn2+, showcasing the potential of such compounds in the development of new materials for detecting metal ions in various environments (G. Suman, S. G. Bubbly, S. B. Gudennavar, V. Gayathri, 2019).

Antifungal Agents

The synthesis of new thiazolyl-benzamide derivatives for antifungal applications highlights the compound's versatility in developing new pharmaceuticals. These derivatives show potential as antifungal agents, indicating the compound's utility in medicinal chemistry research (B. Narayana, K. K. V. Raj, B. V. Ashalatha, N. Kumari, B. Sarojini, 2004).

Cardiac Electrophysiological Activity

Research on N-substituted imidazolylbenzamides, which share structural similarities, has demonstrated significant cardiac electrophysiological activity, pointing towards the potential of such compounds in developing new treatments for cardiac arrhythmias (T. K. Morgan, R. Lis, W. C. Lumma, K. Nickisch, R. Wohl, G. Phillips, R. Gomez, J. Lampe, S. Di Meo, A. J. Marisca, 1990).

Environmental Impact and Behavior

The environmental behavior and fate of chemically related parabens, which act as preservatives in various products, have been extensively studied. This research is crucial for understanding the environmental impact and degradation pathways of similar compounds, providing insight into their potential risks and behavior in aquatic environments (Camille Haman, X. Dauchy, C. Rosin, J. Munoz, 2015).